Cas no 1806499-17-1 (4-Nitro-2-(trifluoromethyl)pyridine-5-acetonitrile)

• Product Name: 4-Nitro-2-(trifluoromethyl)pyridine-5-acetonitrile
• CAS No: 1806499-17-1
• MF: C₈H₄F₃N₃O₂
• MW: 231.131471633911
• CID: 4908278
• Update Time: 2025-10-28

4-Nitro-2-(trifluoromethyl)pyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Nitro-2-(trifluoromethyl)pyridine-5-acetonitrile

• Inchi： 1S/C8H4F3N3O2/c9-8(10,11)7-3-6(14(15)16)5(1-2-12)4-13-7/h3-4H,1H2
• InChI Key： VQXUJESVLZTZSH-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(CC#N)=CN=1)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 317
• XLogP3: 1.3
• Topological Polar Surface Area: 82.5

Additional information on 4-Nitro-2-(trifluoromethyl)pyridine-5-acetonitrile

4-Nitro-2-(Trifluoromethyl)Pyridine-5-Acetonitrile: A Comprehensive Overview

4-Nitro-2-(trifluoromethyl)pyridine-5-acetonitrile, with the CAS number 1806499-17-1, is a highly specialized organic compound that has garnered significant attention in the fields of synthetic chemistry and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a nitro group at the 4-position, a trifluoromethyl group at the 2-position, and an acetonitrile group at the 5-position. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable building block in various chemical applications.

The synthesis of 4-nitro-2-(trifluoromethyl)pyridine-5-acetonitrile involves a series of intricate reactions, including nucleophilic substitution, oxidation, and acylation. Recent advancements in catalytic methods have enabled chemists to achieve higher yields and better selectivity in its production. For instance, researchers have explored the use of palladium-catalyzed coupling reactions to streamline the synthesis process. These developments have significantly enhanced the feasibility of incorporating this compound into large-scale chemical manufacturing.

The electronic properties of 4-nitro-2-(trifluoromethyl)pyridine-5-acetonitrile are heavily influenced by its substituents. The nitro group at the 4-position introduces strong electron-withdrawing effects, while the trifluoromethyl group at the 2-position contributes additional electron-withdrawing character due to its high electronegativity. The acetonitrile group at the 5-position further enhances the molecule's electron-deficient nature. This combination makes the compound highly reactive in various chemical transformations, particularly in nucleophilic aromatic substitution reactions.

Recent studies have highlighted the potential of 4-nitro-2-(trifluoromethyl)pyridine-5-acetonitrile as a precursor for synthesizing advanced materials, such as coordination polymers and metal-organic frameworks (MOFs). Its ability to act as a ligand in these systems has been exploited to create materials with exceptional porosity and catalytic activity. For example, researchers have demonstrated that this compound can form MOFs with high surface areas, making them suitable for gas storage and separation applications.

In addition to its role in materials science, 4-nitro-2-(trifluoromethyl)pyridine-5-acetonitrile has shown promise in pharmaceutical research. Its unique structure allows it to serve as a scaffold for designing bioactive molecules with potential therapeutic applications. Recent investigations have focused on its ability to modulate enzyme activity and interact with biological targets such as receptors and ion channels. These studies underscore its potential as a lead compound in drug discovery efforts.

The application of computational chemistry techniques has further deepened our understanding of this compound's properties. Density functional theory (DFT) calculations have been employed to study its electronic structure and reactivity patterns. These insights have enabled chemists to predict optimal reaction conditions and design more efficient synthetic routes for this compound.

In conclusion, 4-nitro-2-(trifluoromethyl)pyridine-5-acetonitrile, with CAS number 1806499-17-1, stands out as a versatile and valuable compound in modern chemistry. Its unique structure, reactivity, and functional versatility make it an essential component in various research and industrial applications. As ongoing research continues to uncover new possibilities for this compound, its role in advancing chemical science is likely to grow even further.